Cas no 154123-27-0 (4-((ethylamino)methyl)-5-(hydroxymethyl)-2-methylpyridin-3-ol)

• Product name: 4-((ethylamino)methyl)-5-(hydroxymethyl)-2-methylpyridin-3-ol
• CAS No: 154123-27-0
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• MDL: MFCD20664769
• CID: 5579018
• PubChem ID: 53700907

4-((ethylamino)methyl)-5-(hydroxymethyl)-2-methylpyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinemethanol, 4-[(ethylamino)methyl]-5-hydroxy-6-methyl-
• 4-((Ethylamino)methyl)-5-(hydroxymethyl)-2-methylpyridin-3-ol
• 4-((ethylamino)methyl)-5-(hydroxymethyl)-2-methylpyridin-3-ol

• MDL： MFCD20664769
• Inchi： 1S/C10H16N2O2/c1-3-11-5-9-8(6-13)4-12-7(2)10(9)14/h4,11,13-14H,3,5-6H2,1-2H3
• SMILES： C1=NC(C)=C(O)C(CNCC)=C1CO

Computed Properties

• Exact Mass: 196.121177757g/mol
• Monoisotopic Mass: 196.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.4Ų
• XLogP3: -0.1

Experimental Properties

• Density: 1.159±0.06 g/cm3(Predicted)
• Boiling Point: 427.3±40.0 °C(Predicted)
• pka: 4.56±0.45(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridoxamines Pyridoxamine 5'-phosphates
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridoxamine 5'-phosphates

Additional information on 4-((ethylamino)methyl)-5-(hydroxymethyl)-2-methylpyridin-3-ol

Introduction to 4-((ethylamino)methyl)-5-(hydroxymethyl)-2-methylpyridin-3-ol (CAS No. 154123-27-0)

4-((ethylamino)methyl)-5-(hydroxymethyl)-2-methylpyridin-3-ol, also known by its CAS number 154123-27-0, is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives and exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The molecular structure of 4-((ethylamino)methyl)-5-(hydroxymethyl)-2-methylpyridin-3-ol is characterized by a pyridine ring substituted with an ethylamino group, a hydroxymethyl group, and a methyl group. These functional groups contribute to its unique chemical properties and biological activities. The ethylamino group, in particular, plays a crucial role in enhancing the compound's solubility and bioavailability, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of 4-((ethylamino)methyl)-5-(hydroxymethyl)-2-methylpyridin-3-ol in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound can effectively cross the blood-brain barrier and exhibit neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells.

In addition to its neuroprotective properties, 4-((ethylamino)methyl)-5-(hydroxymethyl)-2-methylpyridin-3-ol has also been investigated for its potential as an anti-inflammatory agent. Studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a potential candidate for treating inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 4-((ethylamino)methyl)-5-(hydroxymethyl)-2-methylpyridin-3-ol has been extensively studied to understand its behavior in biological systems. It has been found to have good oral bioavailability and a favorable half-life, which are essential characteristics for a drug candidate. These properties make it suitable for both acute and chronic therapeutic applications.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-((ethylamino)methyl)-5-(hydroxymethyl)-2-methylpyridin-3-ol in human subjects. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical development and potential market approval.

Beyond its therapeutic applications, 4-((ethylamino)methyl)-5-(hydroxymethyl)-2-methylpyridin-3-ol has also been explored for its use in diagnostic imaging. Its ability to selectively bind to specific receptors in the brain makes it a potential biomarker for early detection of neurodegenerative diseases. This application could significantly improve patient outcomes by enabling early intervention and personalized treatment strategies.

In conclusion, 4-((ethylamino)methyl)-5-(hydroxymethyl)-2-methylpyridin-3-ol (CAS No. 154123-27-0) is a multifaceted compound with a wide range of potential applications in medicine. Its unique chemical structure, combined with its promising biological activities, makes it an exciting area of research for scientists and pharmaceutical companies alike. As ongoing studies continue to uncover new insights into its mechanisms of action, the future prospects for this compound look increasingly bright.